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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

For researchers and professionals in the scientific community, the responsible management of

chemical waste is as crucial as the discoveries made in the laboratory. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of Methomyl-d3, ensuring the

safety of personnel and the protection of the environment. Methomyl-d3, a deuterated

isotopologue of the carbamate insecticide Methomyl, is classified as a toxic substance and

requires careful handling throughout its lifecycle, including its final disposal.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Methomyl-d3 with the

utmost care. Adherence to safety protocols minimizes the risk of exposure and environmental

contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (such as butyl rubber), safety goggles or a face shield, and a lab coat or

other protective clothing. In case of insufficient ventilation or the potential for dust formation,

a certified respirator should be used.[1][3]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In the event of accidental

contact, immediately flush the affected area with copious amounts of water and seek medical
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attention.[1]

Ventilation: All handling of Methomyl-d3 should be conducted in a well-ventilated area,

preferably within a laboratory fume hood, to avoid the inhalation of dust or aerosols.[1]

Spill Management: In case of a spill, carefully sweep the solid material to avoid creating dust

and place it into a suitable, sealed container for disposal.[1][3] Clean the spill area

thoroughly, observing all environmental regulations.[3]

Summary of Methomyl-d3 Hazard and Disposal
Information
The following table summarizes the critical information for the safe handling and disposal of

Methomyl-d3.
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Parameter Description References

Chemical Name Methomyl-d3 [1]

Synonyms

(E,Z)-Methomyl-d3, S-Methyl

N-[(methyl-d3-

carbamoyl)oxy]thioacetamidate

[1]

CAS Number 1398109-07-3 [1]

Hazard Classification

Toxic solid, organic, n.o.s.

(Methomyl), UN2811, Class

6.1, Packaging Group II. Fatal

if swallowed. Very toxic to

aquatic life with long-lasting

effects.

[1]

Primary Routes of Exposure
Ingestion, inhalation, skin and

eye contact.
[1][3]

Personal Protective Equipment

Safety glasses with side

shields or goggles, protective

butyl rubber gloves, suitable

protective clothing, certified

respirator.

[1][3]

Storage

Store locked up in a dry, cool,

and well-ventilated place in

tightly closed containers.

[3]

Disposal Method

Contact a licensed

professional waste disposal

service. Dispose of

contents/container to an

approved waste disposal plant.

[1]

Environmental Precautions Do not allow the product to

enter drains, sewers, on the

ground, or into any body of

water.[1][3] This pesticide is

toxic to fish, aquatic
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invertebrates, and mammals.

[2]

Step-by-Step Disposal Procedure
The proper disposal of Methomyl-d3 is a critical process that must be conducted in compliance

with local, state, and federal regulations.[4][5]

Waste Collection:

Collect waste Methomyl-d3 in a designated, properly labeled, and sealed container.[1][3]

Avoid mixing with other waste streams to prevent unknown chemical reactions.

Labeling:

Clearly label the waste container as "Hazardous Waste."

Include the full chemical name: "Methomyl-d3."

Indicate the potential hazards (e.g., "Toxic," "Environmental Hazard").

Storage of Waste:

Store the sealed and labeled waste container in a designated and secure hazardous

waste accumulation area.

Ensure the storage area is cool, dry, and well-ventilated.[3]

Professional Disposal:

Contact a licensed and certified hazardous waste disposal company to arrange for pickup

and disposal.[1]

Provide the waste disposal company with the Safety Data Sheet (SDS) for Methomyl-d3.

Improper disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal

law.[4]
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Experimental Protocols
The disposal procedures outlined are based on established hazardous waste management

best practices and regulatory requirements. Specific experimental protocols for the chemical

neutralization or degradation of Methomyl-d3 for disposal purposes are not provided in

standard safety and handling documentation. The recommended and required method of

disposal is through a licensed professional waste disposal service.

Logical Workflow for Methomyl-d3 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methomyl-d3.

Preparation & Handling
Waste Collection & Storage

Disposal

Start: Methomyl-d3 Waste Generated Wear Appropriate PPE Handle in Ventilated Area Collect in Designated Sealed Container Label as 'Hazardous Waste: Methomyl-d3' Store in Secure Accumulation Area Contact Licensed Waste Disposal Service Provide Safety Data Sheet Schedule Waste Pickup End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methomyl-d3.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Methomyl-d3, thereby protecting personnel and preserving environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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